Cas no 102520-38-7 (4-methylbenzenesulfonic Acid;pentan-1-amine)

• Product Name: 4-methylbenzenesulfonic Acid;pentan-1-amine
• CAS No: 102520-38-7
• MF: C₁₂H₂₁NO₃S
• MW: 259.365042448044
• CID: 1133540
• PubChem ID: 12213956
• Update Time: 2025-04-20

4-methylbenzenesulfonic Acid;pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-methylbenzenesulfonic acid,pentan-1-amine
• 4-methylbenzenesulfonic acid
• pentan-1-amine
• 1-Pentanamine, 4-methylbenzenesulfonate
• DTXSID60480743
• 1-Pentanamine, 4-methylbenzenesulfonate (1:1)
• Pentan-1-amine 4-methylbenzenesulfonate
• 102520-38-7
• 4-methylbenzenesulfonic Acid;pentan-1-amine

• Inchi： 1S/C7H8O3S.C5H13N/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-3-4-5-6/h2-5H,1H3,(H,8,9,10);2-6H2,1H3
• InChI Key： HANNWXBUJKSILN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.NCCCCC

Computed Properties

• Exact Mass: 259.124215g/mol
• Monoisotopic Mass: 259.124215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 259.37g/mol
• Topological Polar Surface Area: 88.8Ų